N-methyl-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-methyl-2-(2-methyl-4-oxo-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C15H14N4O2S/c1-9-17-13-14(22-9)12(10-6-4-3-5-7-10)18-19(15(13)21)8-11(20)16-2/h3-7H,8H2,1-2H3,(H,16,20)
• InChI Key: DNVNXQJZIWCBIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NC)C3=CC=CC=C3
• Molecular Formula: C15H14N4O2S
• Molecular Weight: 314.4 g/mol

Description

N-methyl-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise in various fields, including medicinal chemistry and biochemistry.

Mechanism of Action

The exact mechanism of action of N-methyl-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or bacteria. Further research is needed to fully elucidate its mechanism of action.
Biochemical and Physiological Effects:
N-methyl-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide has been shown to have various biochemical and physiological effects. It has been found to increase the production of certain cytokines, which are involved in the immune response. The compound has also been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide in lab experiments is its high purity and stability. This makes it easier to control for variables and ensure reproducibility of results. However, the compound is relatively expensive to synthesize, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-methyl-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide. One area of interest is its potential as a therapeutic agent for cancer treatment. Further studies are needed to determine its efficacy and safety in clinical trials. Another area of research is its potential as an anti-inflammatory agent for the treatment of various inflammatory diseases. Additionally, the compound could be studied for its potential as an antimicrobial agent against drug-resistant bacteria and viruses.

Synthesis Methods

The synthesis of N-methyl-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide involves several steps. The first step is the synthesis of 2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazine, which is then reacted with N-methylacetamide to form the final product. The synthesis method has been optimized to increase yield and purity of the compound.

Scientific Research Applications

N-methyl-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide has shown potential in various scientific research applications. It has been studied for its anti-inflammatory properties, as well as its potential as a therapeutic agent for cancer treatment. The compound has also been tested for its ability to inhibit the growth of certain bacteria and viruses.